4-Ethoxy-2-isopropoxybenzonitrile

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: 4-ethoxy-2-propan-2-yloxybenzonitrile
• InChI: InChI=1S/C12H15NO2/c1-4-14-11-6-5-10(8-13)12(7-11)15-9(2)3/h5-7,9H,4H2,1-3H3
• InChI Key: KZAUKTKXSZZHDM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C#N)OC(C)C

Description

4-Ethoxy-2-isopropoxybenzonitrile is a useful research compound. Its molecular formula is C12H15NO2 and its molecular weight is 205.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-bromo-4-ethoxy-2-isopropoxy-benzene (0.48 g, 1.85 mmol) in DMF (5 mL) was added zinc cyanide (217 mg, 1.85 mmol). The reaction was degassed by passing argon through the mixture for 2 h before tetrakis(triphenylphosphine)-palladium (0) (0.21 g, 0.185 mmol) was added. The reaction mixture was heated at 100-105° C. under argon for 12 h. The reaction mixture was taken up in diethyl ether (50 mL) and saturated sodium bicarbonate solution (5 mL). The product was extracted with diethyl ether (2×30 mL). The organic layers were washed with water (1×10 mL) and brine (1×10 mL), dried (sodium sulfate) and concentrated. Purification of the crude by Biotage flash chromatography eluting with 10-15% ethyl acetate in hexanes gave 4-ethoxy-2-isopropoxy-benzonitrile as a clear oil (0.31 g, 81%).